Cas no 2228885-09-2 (2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-ol)

• Product Name: 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-ol
• CAS No: 2228885-09-2
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6050981
• PubChem ID: 165717164
• Update Time: 2025-11-07

2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-ol
• EN300-1754240
• 2228885-09-2

• Inchi： 1S/C11H17NO/c1-11(2,13)10-7-8-5-3-4-6-9(8)12-10/h7,12-13H,3-6H2,1-2H3
• InChI Key： RHISYFWHTHVMDA-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1=CC2CCCCC=2N1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36Ų

Additional information on 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-ol

Comprehensive Overview of 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-ol (CAS No. 2228885-09-2)

2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-ol, with the CAS number 2228885-09-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structure of this molecule, featuring a tetrahydroindole core and a propan-2-ol side chain, makes it a valuable intermediate in synthetic chemistry and medicinal chemistry.

In recent years, the demand for indole-based compounds has surged due to their potential therapeutic benefits. Researchers are particularly interested in 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-ol for its role in modulating specific biological pathways. Its structural similarity to naturally occurring indole alkaloids has sparked investigations into its possible applications in treating neurological disorders and metabolic diseases. This aligns with the growing trend of exploring small-molecule therapeutics for precision medicine.

The synthesis of 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-ol involves multi-step organic reactions, often starting from readily available indole precursors. Advanced techniques such as catalytic hydrogenation and Grignard reactions are commonly employed to achieve high yields and purity. The compound's CAS number 2228885-09-2 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. Laboratories and pharmaceutical companies prioritize sourcing compounds with verified CAS numbers to ensure reproducibility and safety in research.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-ol in drug development?" Current studies suggest its potential as a scaffold for kinase inhibitors or GPCR modulators, which are critical targets in oncology and CNS disorders. Additionally, its lipophilic properties and hydrogen-bonding capacity make it a candidate for improving drug bioavailability, a key focus area in modern pharmacology.

Another hot topic is the green chemistry aspect of synthesizing 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-ol. Researchers are exploring eco-friendly solvents and catalytic methods to reduce waste and energy consumption. This aligns with global initiatives for sustainable chemical manufacturing, a subject widely discussed in academic and industrial forums. The compound's tetrahydroindole moiety also attracts interest in natural product synthesis, as it mimics fragments found in marine and plant-derived bioactive molecules.

From an analytical perspective, 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-ol is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its structural integrity and purity, which are essential for research reproducibility. The compound's stability under physiological conditions is another area of investigation, particularly for in vivo studies where metabolic degradation can impact efficacy.

In summary, 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-ol (CAS 2228885-09-2) represents a versatile building block in medicinal chemistry with promising applications in drug discovery. Its relevance to neurological research, sustainable synthesis, and bioavailability enhancement positions it at the forefront of contemporary scientific inquiry. As the pharmaceutical industry continues to explore novel indole derivatives, this compound is likely to remain a subject of intensive study and innovation.